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Compound of Interest

Compound Name: 1-Butenylcyclopentane

CAS No.: 219726-62-2

Cat. No.: B3368821

Get Quote

Before initiating disposal, you must verify the chemical identity and its specific hazard profile.[1]

1-Butenylcyclopentane is a cyclic alkene, and its disposal protocols are dictated by its high

flammability and hydrocarbon nature.[2]
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Parameter Technical Detail

Chemical Name
1-Butenylcyclopentane (or (But-1-en-1-

yl)cyclopentane)

CAS Numbers
219726-62-2 (General), 157724-07-7 (trans-

isomer)

Molecular Formula

Physical State Liquid (Colorless)

Primary Hazard
Ignitable (Flash Point < 60°C).[2][3][4][5] Treats

as Class 3 Flammable Liquid.[2]

Secondary Hazard Aspiration toxicity; Skin/Eye Irritant.[2][6][7]

Reactivity
Stable, but contains a double bond.[2]

Incompatible with strong oxidizers.[2][5][8][9]

Pre-Disposal Assessment & Segregation
Core Directive: Never mix 1-Butenylcyclopentane with incompatible waste streams. Its lack of

halogen atoms allows it to be processed in Non-Halogenated waste streams, which is

economically and environmentally preferable to halogenated incineration.[2]

Segregation Logic (The "Why")
Vs. Halogenated Waste: 1-Butenylcyclopentane contains no Chlorine, Bromine, or

Fluorine.[2] Mixing it with halogenated waste (e.g., DCM, Chloroform) unnecessarily

increases disposal costs and complicates incineration.

Vs. Oxidizers: As an alkene, it can react vigorously with concentrated oxidizing acids (Nitric,

Perchloric) or peroxides.[2] Strict segregation is required.

Decision Matrix: Waste Stream Selection
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Start: 1-Butenylcyclopentane Waste

Is it mixed with other chemicals?

Does the mixture contain Halogens?
(Cl, Br, F, I)

Yes

Stream A: Non-Halogenated Organic
(Preferred Path)

No (Pure)

Does the mixture contain Oxidizers?
(Nitric Acid, Peroxides)

No

Stream B: Halogenated Organic
(Secondary Path)

Yes

No

Stream C: High Hazard Separation
(Do Not Combine)

Yes

Click to download full resolution via product page

Figure 1: Decision logic for assigning the correct waste stream. The goal is to maintain the

material in the Non-Halogenated stream unless contamination dictates otherwise.

Step-by-Step Disposal Protocol
Phase 1: Container Selection & Preparation

Material: Use High-Density Polyethylene (HDPE) or Stainless Steel containers.[2] Avoid

standard LDPE wash bottles for long-term waste storage as hydrocarbons can slowly

permeate or soften them.[2]

Grounding: If transferring more than 4 liters (1 gallon), you must ground the receiving

container to prevent static discharge, as cyclic alkenes can generate static electricity during

flow.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3368821/docs?utm_src=pdf-body-img#substance-identification-hazard-characterization
https://pubchem.ncbi.nlm.nih.gov/compound/But-1-en-1-yl_cyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/But-1-en-1-yl_cyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/But-1-en-1-yl_cyclopentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3368821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[2]

Phase 2: Chemical Transfer
PPE Required: Nitrile gloves (0.11mm minimum thickness), splash goggles, and a flame-

resistant lab coat.[2]

Fume Hood: Perform all transfers inside a certified chemical fume hood.

Spill Tray: Place the waste container in a secondary containment tray (polypropylene) to

catch drips.[2]

Transfer: Pour slowly. If the chemical is in a syringe, empty fully into the liquid waste, then

dispose of the syringe in a Sharps container (do not recap).

Phase 3: Labeling & Documentation
Compliance with EPA/RCRA regulations is mandatory.[2]

Label Type: Hazardous Waste Tag.

Chemical Name: Write out "1-Butenylcyclopentane" fully. Do not use abbreviations or

chemical structures alone.

Hazard Checkboxes: Check "Ignitable" and "Toxic".[2]

Constituents: If a mixture, list approximate percentages (e.g., "1-Butenylcyclopentane 5%,

Hexane 95%").

Phase 4: Regulatory Coding (RCRA)
For US-based laboratories, assign the following codes on your manifest:
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Code Description Justification

D001 Ignitable Characteristic

Flash point is expected to be <

60°C (140°F) based on C9

alkene structure.[2]

None P-List / U-List

1-Butenylcyclopentane is not

explicitly listed on the EPA P or

U lists, so it defaults to

characteristic codes.[2]

Emergency Procedures: Spills & Exposure
In the event of a spill during disposal, immediate action prevents escalation.[7][10]

Minor Spill (< 100 mL):

Alert nearby personnel.[2]

Eliminate ignition sources (Bunsen burners, hot plates).[2]

Absorb with vermiculite or activated charcoal mats.[2]

Place soaked absorbents in a sealed bag labeled as hazardous waste (D001).[2]

Major Spill (> 100 mL or outside hood):

Evacuate the laboratory immediately.

Pull the fire alarm if vapors are dense.[2]

Call EHS / Emergency Response.[2] Do not attempt to clean up without respiratory

protection (organic vapor cartridge).[2]

Disposal Workflow Visualization

Waste Generation Collection in HDPE Carboy
(Secondary Containment)

Fume Hood Apply Hazardous Waste Label
(Code: D001)

Satellite Accumulation Area
(Max 90 Days)

EHS / Vendor Pickup
(Incineration)
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Figure 2: Operational workflow for the lifecycle of the waste from generation to final vendor

pickup.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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